N-(4-acetamidophenyl)-5-((4-fluorobenzyl)oxy)-4-oxo-1,4-dihydropyridine-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of N-(4-acetamidophenyl)-5-((4-fluorobenzyl)oxy)-4-oxo-1,4-dihydropyridine-2-carboxamide and similar compounds involves multi-step organic reactions that might include condensation, cyclization, and substitution reactions. These processes often aim to enhance the molecule's selectivity and potency by modifying certain functional groups or introducing new substituents that can influence the compound's overall chemical behavior and interaction with biological targets. Techniques such as reductive acetylation of oximes with Iron(II) acetate have been utilized for the synthesis of related N-acetyl enamides, providing a pathway that might be analogous to synthesizing our compound of interest (Tang et al., 2014).
Molecular Structure Analysis
The molecular structure of this compound and its analogs is crucial for understanding their interaction with biological systems. Crystallography studies provide insights into the molecular conformation, which is sustained by hydrogen bonds forming infinite chains in some cases, as observed in similar dihydropyridine derivatives (Xi Shu & S. Long, 2023). Such detailed structural analysis is fundamental for predicting the molecule's reactivity and stability.
Scientific Research Applications
Synthesis and Structural Characterization
N-(4-acetamidophenyl)-5-((4-fluorobenzyl)oxy)-4-oxo-1,4-dihydropyridine-2-carboxamide belongs to a broader class of compounds that have been synthesized for various scientific purposes. The synthesis of related compounds often involves complex chemical reactions aimed at introducing specific functional groups to achieve desired chemical and physical properties. For instance, compounds with similar structural frameworks have been synthesized through the reaction of different amines and carboxylic acids, employing various catalytic and non-catalytic methods to explore their structural and electronic properties (El‐Faham et al., 2013). These studies are foundational for understanding the chemical behavior and potential applications of N-(4-acetamidophenyl)-5-((4-fluorobenzyl)oxy)-4-oxo-1,4-dihydropyridine-2-carboxamide.
Biological Activity and Pharmacological Potential
While excluding direct references to drug use and dosage, it's important to note that related compounds have been evaluated for their biological activities. For example, the synthesis and anticholinesterase activity of coumarin-3-carboxamides bearing tryptamine moiety have been explored, revealing significant activity against specific enzymes (Ghanei-Nasab et al., 2016). Such studies indicate the potential of these compounds in scientific research aimed at understanding enzyme inhibition and designing molecules with targeted biological effects.
properties
IUPAC Name |
N-(4-acetamidophenyl)-5-[(4-fluorophenyl)methoxy]-4-oxo-1H-pyridine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18FN3O4/c1-13(26)24-16-6-8-17(9-7-16)25-21(28)18-10-19(27)20(11-23-18)29-12-14-2-4-15(22)5-3-14/h2-11H,12H2,1H3,(H,23,27)(H,24,26)(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QWEIKLCXUFHQNP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)NC(=O)C2=CC(=O)C(=CN2)OCC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18FN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-acetamidophenyl)-5-((4-fluorobenzyl)oxy)-4-oxo-1,4-dihydropyridine-2-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.